Cas no 7067-71-2 (Phosphinecarboxamide,1,1-dibutyl-N-phenyl-)

• Product name: Phosphinecarboxamide,1,1-dibutyl-N-phenyl-
• CAS No: 7067-71-2
• MF: C₂₈H₂₁N₅O₄S
• MW: 523.562444448471
• CID: 579383
• PubChem ID: 5270022

Phosphinecarboxamide,1,1-dibutyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphinecarboxamide,1,1-dibutyl-N-phenyl-
• 4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(3-phenoxyphenyl)pyrrolidine-2,3-dione
• 7067-71-2
• DTXSID30414818

• Inchi： InChI=1S/C28H21N5O4S/c1-16-23(32-14-7-6-13-21(32)29-16)25(34)22-24(33(27(36)26(22)35)28-31-30-17(2)38-28)18-9-8-12-20(15-18)37-19-10-4-3-5-11-19/h3-15,24,34H,1-2H3
• InChI Key： CEXAMFGRUBXJJB-UHFFFAOYSA-N
• SMILES： CC1=C(N2C=CC=CC2=N1)C(=C3C(N(C(=O)C3=O)C4=NN=C(S4)C)C5=CC(=CC=C5)OC6=CC=CC=C6)O

Computed Properties

• Exact Mass: 523.13163
• Monoisotopic Mass: 523.13142534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 942
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 109.92